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Compound of Interest

Compound Name: 1-Pentadecanol

Cat. No.: B10829556 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the formulation and in vivo administration

of 1-Pentadecanol, a long-chain saturated fatty alcohol with known anti-comedone and

antimicrobial properties.[1][2] The following sections offer guidance on preparing stable

formulations for various administration routes in preclinical research, particularly in rodent

models.

Physicochemical Properties of 1-Pentadecanol
A summary of the key physicochemical properties of 1-Pentadecanol is presented in the table

below. This information is crucial for selecting appropriate formulation strategies.
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Property Value Reference

Molecular Formula C₁₅H₃₂O [2]

Molecular Weight 228.42 g/mol [2]

Appearance White, flaky solid [2]

Melting Point 41-44 °C [2]

Boiling Point 269-271 °C [2]

Solubility in Water Insoluble Chem-Impex

Solubility in DMSO
≥ 30 mg/mL (Sonication

recommended)
[3]

Formulation Protocols for In Vivo Studies
Due to its lipophilic nature, 1-Pentadecanol requires a suitable vehicle for in vivo

administration. Below are established protocols for preparing formulations suitable for

parenteral routes.

Formulation 1: DMSO/PEG300/Tween-80/Saline
This formulation is suitable for achieving a clear solution for intravenous or intraperitoneal

administration.

Table 1: Composition of DMSO/PEG300/Tween-80/Saline Formulation

Component Percentage (v/v)

Dimethyl sulfoxide (DMSO) 10%

Polyethylene glycol 300 (PEG300) 40%

Tween-80 (Polysorbate 80) 5%

Saline (0.9% NaCl) 45%

Protocol:
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Prepare a stock solution of 1-Pentadecanol in DMSO. Gentle heating and sonication may

be required to aid dissolution.

In a sterile container, add the required volume of the 1-Pentadecanol stock solution.

Sequentially add PEG300, Tween-80, and finally saline, mixing thoroughly after each

addition to ensure a clear solution.

If precipitation occurs, gentle warming and/or sonication can be used to redissolve the

compound.

It is recommended to prepare this formulation fresh on the day of use.

Formulation 2: DMSO/Corn Oil
This formulation is suitable for subcutaneous or intraperitoneal administration, particularly for

sustained release studies.

Table 2: Composition of DMSO/Corn Oil Formulation

Component Percentage (v/v)

Dimethyl sulfoxide (DMSO) 10%

Corn Oil 90%

Protocol:

Prepare a stock solution of 1-Pentadecanol in DMSO.

Add the required volume of the DMSO stock solution to the corn oil.

Mix thoroughly until a uniform suspension or solution is achieved. Sonication may be

beneficial.

This formulation should also be prepared fresh before administration.
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Experimental Protocols for In Vivo Administration in
Mice
The following are generalized protocols for common administration routes in mice. Specific

volumes and needle gauges should be adjusted based on the animal's weight and the specific

experimental design. All procedures should be performed under aseptic conditions and in

accordance with institutional animal care and use guidelines.

Intravenous (IV) Injection via the Tail Vein
This route ensures rapid and complete bioavailability of the compound.

Table 3: Parameters for Intravenous Injection in Mice

Parameter Recommendation Reference

Needle Gauge 27-30 G [4]

Maximum Bolus Volume 5 mL/kg [4]

Injection Site Lateral tail vein [4]

Protocol:

Warm the mouse under a heat lamp or by placing its tail in warm water to dilate the tail veins.

[4]

Place the mouse in a suitable restraint device.

Disinfect the tail with 70% ethanol.

Using a new sterile syringe and needle, insert the needle into the lateral tail vein at a shallow

angle with the bevel facing up.[4]

Slowly inject the 1-Pentadecanol formulation. Resistance during injection may indicate

improper needle placement.[4]
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Withdraw the needle and apply gentle pressure to the injection site with sterile gauze to

prevent bleeding.[4]

Intraperitoneal (IP) Injection
This is a common route for administering substances that are not suitable for intravenous

injection.

Table 4: Parameters for Intraperitoneal Injection in Mice

Parameter Recommendation Reference

Needle Gauge 25-27 G [5]

Maximum Volume < 10 mL/kg [5]

Injection Site
Lower right quadrant of the

abdomen
[5][6]

Protocol:

Restrain the mouse, exposing the abdomen.

Disinfect the injection site in the lower right quadrant of the abdomen with 70% ethanol.[7]

Insert the needle at a 30-45° angle into the peritoneal cavity.[6]

Aspirate briefly to ensure no blood or urine is drawn, which would indicate entry into a blood

vessel or the bladder.

Inject the formulation smoothly.

Withdraw the needle and return the animal to its cage.

Subcutaneous (SC) Injection
This route is often used for sustained absorption of a compound.

Table 5: Parameters for Subcutaneous Injection in Mice

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://animalcare.ubc.ca/sites/default/files/documents/ACC-2020-Tech03a%20Intravenous%20Tail%20Vein%20Injections%20in%20the%20Adult%20Mouse%20January%202021%20Final.pdf
https://animalcare.ubc.ca/sites/default/files/documents/TECH%2010%20IP%20Injections%20in%20the%20Mouse%20and%20Rat.pdf
https://animalcare.ubc.ca/sites/default/files/documents/TECH%2010%20IP%20Injections%20in%20the%20Mouse%20and%20Rat.pdf
https://animalcare.ubc.ca/sites/default/files/documents/TECH%2010%20IP%20Injections%20in%20the%20Mouse%20and%20Rat.pdf
https://uac.arizona.edu/sites/default/files/2024-08/UAC-Mouse-Intraperitoneal-Injection_0.pdf
https://www.queensu.ca/animals-in-science/policies-procedures/sop/mice/7-9-2
https://uac.arizona.edu/sites/default/files/2024-08/UAC-Mouse-Intraperitoneal-Injection_0.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10829556?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Recommendation Reference

Needle Gauge 25-27 G [8]

Maximum Volume per Site 5 mL/kg [8]

Injection Site
Loose skin over the back

(scruff) or flank
[8][9]

Protocol:

Grasp the loose skin over the back of the mouse to form a "tent".[8][9]

Disinfect the injection site with 70% ethanol.

Insert the needle into the base of the skin tent, parallel to the body.[8][10]

Aspirate to ensure a blood vessel has not been punctured.[9][11]

Inject the formulation, which will form a small bleb under the skin.

Withdraw the needle and gently massage the area to aid dispersion.

Visualizations
Proposed Signaling Pathway for Antimicrobial Action of
1-Pentadecanol
While the precise signaling pathways of 1-Pentadecanol are not fully elucidated, its known

antibacterial activity against acne-causing bacteria like Propionibacterium acnes suggests a

mechanism involving disruption of the bacterial cell membrane and potential interference with

quorum sensing pathways.[2][12][13]
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Caption: Proposed antimicrobial mechanism of 1-Pentadecanol.

Experimental Workflow for In Vivo Study
The following diagram outlines a typical workflow for an in vivo study involving the formulation

and administration of 1-Pentadecanol.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b10829556?utm_src=pdf-body-img
https://www.benchchem.com/product/b10829556?utm_src=pdf-body
https://www.benchchem.com/product/b10829556?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10829556?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: In Vivo Study Design
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Caption: General experimental workflow for in vivo studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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